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Introduction

Rhodizonic acid disodium salt is a chemical reagent widely used for the qualitative and semi-
guantitative detection of lead in various samples, including paint, soil, gunshot residue, and
agueous solutions.[1][2][3] The test is based on the formation of a distinctly colored complex
between lead (ll) ions and the rhodizonate anion.[1][4] This method is valued for its sensitivity,
rapidity, and ease of use, making it suitable for both laboratory and field applications.[3] The
specificity of the test for lead is significantly enhanced by controlling the pH of the reaction
medium.[1]

Principle of Detection

The underlying principle of this assay is the chemical reaction between lead ions (Pb2*) and
rhodizonic acid disodium salt. In the presence of lead, the orange-yellow rhodizonate
solution forms a scarlet to red-violet colored precipitate or solution.[1][5] At a controlled acidic
pH of approximately 2.8, the reaction becomes highly specific for lead, as the complexes
formed with other interfering ions, such as barium and strontium, are unstable and tend to
decolorize.[1] Further confirmation of lead can be achieved by the addition of dilute
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hydrochloric acid, which transforms the lead-rhodizonate complex into a stable blue-violet color.

[2][6]
Interferences

Several metal ions can potentially interfere with the detection of lead. Barium and strontium
form colored complexes with rhodizonic acid, which can lead to false-positive results.[1]
However, by adjusting the pH to 2.8 with a tartaric acid/sodium bitartrate buffer, the interference
from these ions can be minimized.[1][6] Stannous (Sn2*) ions can also interfere with the test.
This interference can be eliminated by oxidizing Sn2* to Sn** using hydrogen peroxide prior to
the addition of the rhodizonate reagent, as Sn** does not react to form a colored complex.[7]

Quantitative Data Summary

While the rhodizonic acid test is primarily qualitative, the intensity of the color developed can be
indicative of the lead concentration. For more precise quantitative analysis, instrumental
methods are recommended. The following table summarizes key parameters for the
colorimetric reaction.

Parameter Value/Observation Reference
Optimal pH for Lead Specificity 2.8 [1][6]
Color of Lead Complex at pH )
Scarlet/Pink [1][6]
2.8
Color of Lead Complex at )
Blue-violet [1]
Neutral pH
Confirmatory Color with HCI Blue-violet [2][6]
Interfering lons Ba?*, Sr2*, Sn2+ [1][7]

) ) Decomposes in a few days,
Aqueous Rhodizonate Solution

N even when refrigerated. Fresh [4]
Stability

preparation is recommended.

Experimental Protocols
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. Reagent Preparation
Saturated Sodium Rhodizonate Solution (to be prepared fresh daily):
o Add a small amount of rhodizonic acid disodium salt powder to a beaker.

o Add distilled water dropwise while mixing until the powder is fully dissolved and the
solution has a dark yellow or "strong tea" color.[6][7]

o Ensure a small amount of undissolved powder remains at the bottom to confirm saturation.

[6]
Tartaric Acid/Sodium Bitartrate Buffer (pH 2.8):
o Dissolve 1.9 g of sodium bitartrate and 1.5 g of tartaric acid in 200 mL of distilled water.[6]

o Store in a sealed bottle. This solution is stable for up to one year, but should be discarded
if cloudiness appears.[6]

5% Hydrochloric Acid (HCI) Solution:
o Carefully add 5 mL of concentrated hydrochloric acid to 95 mL of distilled water.
o Store in a sealed bottle. This solution is stable for one year.[6]
15% Acetic Acid Solution (for sample extraction from surfaces):
o Place 75 mL of concentrated glacial acetic acid in 425 mL of distilled water.[8]
. Qualitative Spot Test for Lead on Surfaces (e.g., Paint, Pottery)
Moisten a cotton swab or a piece of filter paper with 15% acetic acid solution.[8]

Rub the moistened applicator on the surface to be tested for at least 15 seconds to extract
any lead.[8]

Apply a few drops of the freshly prepared saturated sodium rhodizonate solution to the area
of the applicator that was in contact with the surface.
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o Observe for an immediate color change. The appearance of a pink to scarlet color indicates
the potential presence of lead.[6]

» For confirmation, add a few drops of 5% HCI solution to the colored spot. If the color
transitions to or intensifies as a blue-violet, the presence of lead is confirmed.[6][8]

3. Protocol for Lead Detection in Aqueous Samples

o Place a drop of the sample solution onto a piece of filter paper.

o Add a drop of the tartaric acid/sodium bitartrate buffer solution to the spot.
e Add a drop of the saturated sodium rhodizonate solution.

» ADblue-violet ring or spot indicates the presence of lead.[5] The identification limit is
approximately 0.1 micrograms of lead.[5]

Visualizations
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Reagent Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Protocol for Lead Detection Using
Rhodizonic Acid Disodium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597203/docs#application-notes-protocol-for-lead-
detection-using-rhodizonic-acid-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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